Cas no 1261971-95-2 (4-(4-Methylsulfonylphenyl)nicotinic acid)
1261971-95-2 structure
Product Name:4-(4-Methylsulfonylphenyl)nicotinic acid
CAS No:1261971-95-2
MF:C13H11NO4S
MW:277.295742273331
MDL:MFCD18323738
CID:2766834
PubChem ID:53229589
Update Time:2025-04-21
4-(4-Methylsulfonylphenyl)nicotinic acid Chemical and Physical Properties
Names and Identifiers
-
- DTXSID20692729
- 4-[4-(Methanesulfonyl)phenyl]pyridine-3-carboxylic acid
- 4-(4-Methylsulfonylphenyl)nicotinic acid, 95%
- 4-(4-METHYLSULFONYLPHENYL)NICOTINIC ACID
- MFCD18323738
- 1261971-95-2
- 4-(4-Methylsulfonylphenyl)nicotinic acid
-
- MDL: MFCD18323738
- Inchi: 1S/C13H11NO4S/c1-19(17,18)10-4-2-9(3-5-10)11-6-7-14-8-12(11)13(15)16/h2-8H,1H3,(H,15,16)
- InChI Key: ODAZUHBVZAVTHV-UHFFFAOYSA-N
- SMILES: S(C)(C1C=CC(=CC=1)C1C=CN=CC=1C(=O)O)(=O)=O
Computed Properties
- Exact Mass: 277.04087901Da
- Monoisotopic Mass: 277.04087901Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 420
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 92.7Ų
4-(4-Methylsulfonylphenyl)nicotinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB331075-5 g |
4-(4-Methylsulfonylphenyl)nicotinic acid, 95%; . |
1261971-95-2 | 95% | 5 g |
€1,159.00 | 2023-07-19 | |
| abcr | AB331075-5g |
4-(4-Methylsulfonylphenyl)nicotinic acid, 95%; . |
1261971-95-2 | 95% | 5g |
€1159.00 | 2025-02-20 |
4-(4-Methylsulfonylphenyl)nicotinic acid Related Literature
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Tong Xu,Dongwei Ma,Chengbo Li,Qian Liu,Siyu Lu,Abdullah M. Asiri,Chun Yang,Xuping Sun Chem. Commun., 2020,56, 3673-3676
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
1261971-95-2 (4-(4-Methylsulfonylphenyl)nicotinic acid) Related Products
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- 1261931-92-3(2-Chloro-5-(3-methylsulfonylphenyl)isonicotinic acid)
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